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Compound of Interest

Compound Name: Nuak1-IN-2

Cat. No.: B15588328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Nuak1-IN-2, a potent

inhibitor of NUAK family kinase 1 (Nuak1), in immunofluorescence staining protocols. This

document includes detailed methodologies, data presentation, and visual representations of

the relevant signaling pathways and experimental workflows.

Introduction to Nuak1 and Nuak1-IN-2
NUAK family kinase 1 (Nuak1), also known as ARK5, is a serine/threonine kinase that is a

member of the AMP-activated protein kinase (AMPK)-related kinase family.[1] It plays a crucial

role in various cellular processes, including cell adhesion, migration, proliferation, and survival,

particularly under conditions of cellular stress.[2][3] Nuak1 is activated by upstream kinases

such as LKB1, Protein Kinase B (AKT), and Protein Kinase C α (PKCα).[1][4] Once activated,

Nuak1 influences several downstream signaling pathways, including the p53, mTOR, and

Hippo pathways, through the phosphorylation of key substrates like p53, LATS1, and Myosin

Phosphatase Target Subunit 1 (MYPT1).[1][2] Given its involvement in cancer progression and

metastasis, Nuak1 has emerged as a significant target for drug development.[5][6]

Nuak1-IN-2 is a potent and specific small molecule inhibitor of Nuak1. Its ability to modulate

the Nuak1 signaling pathway makes it a valuable tool for studying the kinase's function and for

investigating its therapeutic potential.
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Quantitative Data
The following table summarizes the key quantitative data for Nuak1-IN-2 and other relevant

Nuak1 inhibitors.

Compound Target(s) IC50 Reference

Nuak1-IN-2 Nuak1, CDK2/4/6 3.162 nM (for Nuak1)

WZ4003 Nuak1, Nuak2
20 nM (for Nuak1),

100 nM (for Nuak2)
[7]

HTH-01-015 Nuak1 100 nM [8]

Signaling Pathway
The following diagram illustrates the central role of Nuak1 in cellular signaling pathways.
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Start: Plate Cells on Coverslips

Treat with Nuak1-IN-2
(and vehicle control)

Fixation
(e.g., 4% PFA)

Permeabilization
(e.g., 0.25% Triton X-100)

Blocking
(e.g., 1% BSA)

Primary Antibody Incubation

Secondary Antibody Incubation
(Fluorophore-conjugated)

Nuclear Counterstain
(e.g., DAPI)

Mount Coverslips

Fluorescence Microscopy

End: Image Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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